molecular formula C13H17NO3 B1228952 4-Hydroxyritalinic acid CAS No. 54593-32-7

4-Hydroxyritalinic acid

Cat. No. B1228952
CAS RN: 54593-32-7
M. Wt: 235.28 g/mol
InChI Key: RONUHFNRYTWMCI-VXGBXAGGSA-N
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Description

4-Hydroxyritalinic acid, also known as 4-Hydroxyritalinic acid, is a useful research compound. Its molecular formula is C13H17NO3 and its molecular weight is 235.28 g/mol. The purity is usually 95%.
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properties

CAS RN

54593-32-7

Product Name

4-Hydroxyritalinic acid

Molecular Formula

C13H17NO3

Molecular Weight

235.28 g/mol

IUPAC Name

(2R)-2-(4-hydroxyphenyl)-2-[(2R)-piperidin-2-yl]acetic acid

InChI

InChI=1S/C13H17NO3/c15-10-6-4-9(5-7-10)12(13(16)17)11-3-1-2-8-14-11/h4-7,11-12,14-15H,1-3,8H2,(H,16,17)/t11-,12-/m1/s1

InChI Key

RONUHFNRYTWMCI-VXGBXAGGSA-N

Isomeric SMILES

C1CCN[C@H](C1)[C@@H](C2=CC=C(C=C2)O)C(=O)O

SMILES

C1CCNC(C1)C(C2=CC=C(C=C2)O)C(=O)O

Canonical SMILES

C1CCNC(C1)C(C2=CC=C(C=C2)O)C(=O)O

Other CAS RN

54593-32-7

synonyms

4-hydroxyritalinic acid
4-hydroxyritalinic acid hydrobromide, (R*,R*)-(+-)-isomer
4-hydroxyritalinic acid hydrobromide, (R*,S*)-(+-)-isomer
alpha-(4-hydroxyphenyl)-2-piperidineacetic acid

Origin of Product

United States

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